Cas no 2228524-20-5 (1-amino-2-(4-chloro-3-nitrophenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-chloro-3-nitrophenyl)propan-2-ol
• CAS No: 2228524-20-5
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 5804457
• PubChem ID: 165689191
• Update Time: 2025-10-28

1-amino-2-(4-chloro-3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-chloro-3-nitrophenyl)propan-2-ol
• EN300-1985108
• 2228524-20-5

• Inchi： 1S/C9H11ClN2O3/c1-9(13,5-11)6-2-3-7(10)8(4-6)12(14)15/h2-4,13H,5,11H2,1H3
• InChI Key： TUJNGPXBEDHIFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(C)(CN)O

Computed Properties

• Exact Mass: 230.0458199g/mol
• Monoisotopic Mass: 230.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-amino-2-(4-chloro-3-nitrophenyl)propan-2-ol

Recent Advances in the Study of 1-amino-2-(4-chloro-3-nitrophenyl)propan-2-ol (CAS: 2228524-20-5)

The compound 1-amino-2-(4-chloro-3-nitrophenyl)propan-2-ol (CAS: 2228524-20-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-amino-2-(4-chloro-3-nitrophenyl)propan-2-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving nitro reduction and chiral resolution, which could facilitate large-scale production for preclinical and clinical studies.

Pharmacological evaluations have revealed that 1-amino-2-(4-chloro-3-nitrophenyl)propan-2-ol exhibits potent activity against specific biological targets. For instance, a recent in vitro study highlighted its inhibitory effects on certain kinase enzymes, which are implicated in inflammatory and oncogenic pathways. These findings suggest potential applications in treating diseases such as cancer and autoimmune disorders, although further in vivo studies are required to validate these effects.

Another significant development is the exploration of this compound's pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition investigated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and metabolic stability, making it a viable candidate for oral drug formulations. However, the study also noted the need for structural modifications to mitigate potential toxicity concerns.

In addition to its therapeutic potential, 1-amino-2-(4-chloro-3-nitrophenyl)propan-2-ol has been studied for its role as a chemical probe. Researchers have utilized this compound to elucidate molecular interactions within biological systems, particularly in the context of signal transduction pathways. Such applications underscore its versatility beyond traditional drug development.

Despite these advancements, challenges remain in the clinical translation of 1-amino-2-(4-chloro-3-nitrophenyl)propan-2-ol. Issues such as off-target effects and formulation stability need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this promising compound.

In conclusion, recent research on 1-amino-2-(4-chloro-3-nitrophenyl)propan-2-ol (CAS: 2228524-20-5) has provided a solid foundation for its potential therapeutic applications. Continued investigations into its mechanism of action, pharmacokinetics, and safety profiles will be critical for advancing this compound into clinical trials. The findings to date highlight its significance as a valuable tool in chemical biology and a potential candidate for future drug development.